Cas no 1201643-86-8 ([3-(pyridin-4-ylamino)phenyl]boronic acid)

• Product Name: [3-(pyridin-4-ylamino)phenyl]boronic acid
• CAS No: 1201643-86-8
• MF: C₁₁H₁₁BN₂O₂
• MW: 214.028242349625
• CID: 2616974
• PubChem ID: 58412398
• Update Time: 2025-04-21

[3-(pyridin-4-ylamino)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [3-(pyridin-4-ylamino)phenyl]boronic acid
• 3-(PYRIDIN-4-YLAMINO)PHENYLBORONIC ACID
• 1201643-86-8
• MB18398
• SCHEMBL12266107
• (3-(Pyridin-4-ylamino)phenyl)boronic acid

• Inchi： 1S/C11H11BN2O2/c15-12(16)9-2-1-3-11(8-9)14-10-4-6-13-7-5-10/h1-8,15-16H,(H,13,14)
• InChI Key： WPHBHKYXTUFDDE-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(=C1)NC1C=CN=CC=1)O

Computed Properties

• Exact Mass: 214.0913578Da
• Monoisotopic Mass: 214.0913578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų